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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical constants of
ethylene glycol monobenzoate. The information is presented to support research, development,
and quality control activities where this chemical is utilized. All quantitative data is summarized
in clear, tabular formats for ease of comparison, and detailed experimental methodologies for
key measurements are provided.

Core Physical and Chemical Properties

Ethylene glycol monobenzoate, also known as 2-hydroxyethyl benzoate, is an organic
compound with the chemical formula C9H1003.[1] It is the monoester of ethylene glycol and
benzoic acid. This compound is utilized in various industrial applications, including as a
fragrance ingredient, a surfactant, a thickener and emulsifier in cosmetics, and in the
manufacturing of adhesives.[1]

Table 1: Key Physical Constants of Ethylene Glycol
Monobenzoate
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Property Value Source(s) Notes
PubChem|[2],
Molecular Formula C9H1003 -
ChemBK[1]
Molecular Weight 166.17 g/mol PubChem|[2] -
Colorless or pale
Appearance o ChemBK[1] -
yellow liquid

Some sources report
up to 45°C.[1] This
variation may be due
Melting Point 20-22 °C ChemBK[1] to different
experimental

conditions or sample

purity.

One source provides
Boiling Point 213-216 °C ChemBK][1] a rough estimate of
254.38 °C.[1]

Density 1.1101 g/cm3 ChemBK][1] -

) This is an estimated
Refractive Index ~1.5260 ChemBK][1] |
value.

Soluble in ethanol,

B Limited solubility in
Solubility benzene, and ChemBKJ1]

water.
methanol.

Experimental Protocols

The determination of the physical constants listed above requires precise and standardized
experimental methodologies. The following sections outline typical protocols that can be
employed, based on established principles and guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD) for the testing of
chemicals.[3][4]

Melting Point Determination
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The melting point of ethylene glycol monobenzoate can be determined using the capillary
method or by Differential Scanning Calorimetry (DSC).

o Capillary Method (OECD Guideline 102):
o Asmall, dried sample of ethylene glycol monobenzoate is introduced into a capillary tube.

o The capillary tube is placed in a heated bath of a suitable liquid (e.g., silicone oil) or in the
heating block of a melting point apparatus.

o The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near the
expected melting point.

o The temperature range from the appearance of the first droplet of liquid to the complete
liquefaction of the solid is recorded as the melting range.

 Differential Scanning Calorimetry (DSC):

o Asmall, weighed sample is placed in an aluminum pan, which is then hermetically sealed.
An empty sealed pan is used as a reference.

o The sample and reference pans are heated at a constant rate (e.g., 10 °C/min).

o The difference in heat flow to the sample and reference is measured as a function of
temperature.

o The melting point is determined from the resulting thermogram as the extrapolated onset
temperature of the melting peak.

Boiling Point Determination
The boiling point can be determined using ebulliometry or dynamic methods.

e Ebulliometer Method (OECD Guideline 103):

o An ebulliometer, designed to heat the liquid and measure the temperature of the vapor-
liquid equilibrium, is filled with the sample.
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o The liquid is heated to a steady boil.

o The temperature of the boiling liquid and its vapor are recorded using a calibrated
temperature measuring device. The boiling point is the temperature at which the vapor
pressure of the liquid equals the surrounding atmospheric pressure.

Density Determination

The density of liquid ethylene glycol monobenzoate can be determined using a pycnometer or
a digital densitometer.

e Pycnometer Method (OECD Guideline 109):

[e]

A pycnometer of a known volume is weighed empty and dry.

o

It is then filled with the sample, and the temperature is allowed to equilibrate to a specific
value (e.g., 20 °C).

o

The pycnometer filled with the sample is weighed.

[¢]

The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Refractive Index Measurement

The refractive index is typically measured using a refractometer.
o Refractometer Method (OECD Guideline 101):

o A few drops of the liquid sample are placed on the prism of a calibrated refractometer.

o

The temperature of the prism is controlled, often at 20 °C or 25 °C.

o

Light of a specific wavelength (usually the sodium D-line at 589 nm) is passed through the
sample.

o

The instrument measures the angle of refraction, from which the refractive index is
determined.
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Synthesis and Workflow Visualization

While ethylene glycol monobenzoate is not directly involved in biological signaling pathways, its
synthesis is a key process for its production. The following diagram illustrates a typical
laboratory-scale synthesis via Fischer esterification.

Reactants:
- Ethylene Glycol
- Benzoic Acid

Acid Catalyst
(e.g., H2S0a)

Reaction Vessel
(Heated)

Aqueous Workup Drying Agent Purification Ethylene Glycol

Fischer Esterification (Neutralization & Washing) (e.g., NazSOa) (e.g., Distillation) Monobenzoate

Click to download full resolution via product page
Caption: Workflow for the synthesis of ethylene glycol monobenzoate via Fischer esterification.

The following diagram illustrates a generalized experimental workflow for the determination of a
physical constant, such as the melting point.
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Caption: Generalized workflow for determining a physical constant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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